
An In-depth Technical Guide to the Safe
Handling of Zinc Carbonate Powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zinc Carbonate

Cat. No.: B1246572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for zinc carbonate
powder, tailored for use in research and development environments. The following sections

detail the material's properties, associated hazards, recommended handling procedures, and

emergency protocols to ensure a safe laboratory environment.

Material Identification and Properties
Zinc carbonate (ZnCO₃) is an inorganic salt that exists as a fine, white, odorless powder. It is

commonly used in various industrial and pharmaceutical applications. A clear understanding of

its physical and chemical properties is fundamental to its safe handling.

Physical and Chemical Properties
The key physical and chemical properties of zinc carbonate are summarized in the table

below, providing a quantitative overview of the substance's characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1246572?utm_src=pdf-interest
https://www.benchchem.com/product/b1246572?utm_src=pdf-body
https://www.benchchem.com/product/b1246572?utm_src=pdf-body
https://www.benchchem.com/product/b1246572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula ZnCO₃

Molecular Weight 125.38 g/mol [1][2][3]

Appearance White crystalline powder[4][5]

Odor Odorless

Density 4.398 g/cm³

Decomposition Temperature Decomposes at approximately 300°C (572°F)

Solubility in Water Insoluble

Solubility in Other Solvents Soluble in dilute acids and alkalis

Hazard Identification and Toxicological Data
While zinc carbonate is not classified as acutely toxic, it can pose hazards upon exposure,

primarily through inhalation and direct contact. It is also recognized as an environmental

hazard, particularly to aquatic life.

Health Hazards
Direct exposure to zinc carbonate powder can lead to irritation of the skin, eyes, and

respiratory tract. Ingestion may cause gastrointestinal discomfort.

Environmental Hazards
Zinc carbonate is classified as hazardous to the aquatic environment. Care must be taken to

prevent its release into waterways.

Toxicological Data
The following table summarizes the available toxicological data for zinc carbonate. It is

important to note that specific LD50 data for zinc carbonate is not readily available, indicating

its low acute toxicity to mammals. The primary toxicological concern is for aquatic organisms.
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Parameter Value Species

Oral LD50 (Rat) > 10,000 mg/kg Rat

Aquatic Toxicity (LC50)
Varies significantly based on

species and water hardness
Aquatic organisms

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PELs) from the Occupational

Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from the American

Conference of Governmental Industrial Hygienists (ACGIH) for zinc carbonate. However, due

to its potential to form airborne particulates, exposure should be managed under the limits for

"Particulates Not Otherwise Regulated" (PNOR) or "nuisance dust."

Regulatory Body Exposure Limit (8-hour TWA)

OSHA PEL (PNOR) Total Dust: 15 mg/m³

Respirable Fraction: 5 mg/m³

ACGIH TLV (PNOS) Inhalable Particles: 10 mg/m³

Respirable Particles: 3 mg/m³

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for minimizing exposure risks

and ensuring a safe working environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

provides a general guideline.

Eye Protection: Chemical safety goggles or glasses should be worn.

Hand Protection: Impervious gloves are required. Nitrile gloves are a suitable option for

handling inorganic powders.
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Respiratory Protection: In case of potential dust generation, a NIOSH-approved respirator

should be used.

Protective Clothing: A lab coat or other suitable protective clothing must be worn.

graph PPE_Selection_Decision_Tree { graph [rankdir="TB", splines=ortho, nodesep=0.6,
fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial",
fontsize=11, margin=0.1]; edge [fontname="Arial", fontsize=10];

start [label="Start: Handling\nZinc Carbonate Powder", shape=ellipse, fillcolor="#F1F3F4",

fontcolor="#202124"]; q1 [label="Is there a potential for\ndust generation?", shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; ppe1 [label="Standard PPE:\n- Safety Glasses\n-

Nitrile Gloves\n- Lab Coat", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ppe2 [label="Enhanced

PPE:\n- Safety Goggles\n- Nitrile Gloves\n- Lab Coat\n- NIOSH-approved Respirator",

fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> q1; q1 -> ppe1 [label="No"]; q1 -> ppe2 [label="Yes"]; }

Figure 1. Decision tree for selecting appropriate PPE.

Engineering Controls
Work with zinc carbonate powder should be conducted in a well-ventilated area. The use of a

fume hood or other local exhaust ventilation is recommended to minimize the generation of

airborne dust.

Storage Requirements
Store zinc carbonate powder in a cool, dry, and well-ventilated area. Keep containers tightly

closed to prevent contamination and moisture absorption. Store away from incompatible

materials, such as strong acids.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing. Wash the

affected area with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention if

irritation persists.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

Spill Response Protocol
A spill of zinc carbonate powder should be managed promptly and safely. The following

experimental protocol outlines the necessary steps.

Objective: To safely clean up a spill of zinc carbonate powder, minimizing dust generation and

personnel exposure.

Materials:

Appropriate PPE (safety goggles, nitrile gloves, lab coat, respirator)

Scoop or brush and dustpan (plastic or non-sparking)

Sealable plastic bags or a labeled waste container

Wet paper towels or absorbent pads

Mild detergent solution

Procedure:
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Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Don PPE: Before beginning cleanup, ensure all necessary personal protective equipment is

worn.

Contain the Spill: If the spill is large, create a dike around the perimeter with an absorbent

material to prevent it from spreading.

Gently Collect the Powder: Carefully scoop or sweep the zinc carbonate powder. Avoid

vigorous actions that could generate dust. A brush and dustpan can be used for this purpose.

Transfer to a Waste Container: Place the collected powder into a sealable plastic bag or a

clearly labeled hazardous waste container.

Decontaminate the Spill Area: a. Gently wipe the spill area with a wet paper towel or

absorbent pad to remove any remaining powder residue. b. Wash the area with a mild

detergent solution. c. Rinse the area with clean water.

Dispose of Contaminated Materials: Place all used cleaning materials (paper towels, pads,

gloves) into the hazardous waste container.

Final Steps: a. Remove and dispose of PPE in the appropriate waste stream. b. Wash hands

thoroughly with soap and water.

graph Spill_Cleanup_Workflow { graph [rankdir="TB", splines=ortho, nodesep=0.5,
fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial",
fontsize=11, margin=0.1];

start [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; step1

[label="Evacuate and\nSecure Area", fillcolor="#FBBC05", fontcolor="#202124"]; step2

[label="Don Appropriate\nPPE", fillcolor="#FBBC05", fontcolor="#202124"]; step3

[label="Gently Collect\nPowder", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step4

[label="Transfer to Labeled\nWaste Container", fillcolor="#4285F4", fontcolor="#FFFFFF"];

step5 [label="Decontaminate Area\n(Wet Wipe & Wash)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; step6 [label="Dispose of all\nContaminated Materials",
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fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="Cleanup Complete", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1 -> step2 -> step3 -> step4 -> step5 -> step6 -> end; }

Figure 2. Workflow for zinc carbonate powder spill cleanup.

Decontamination Protocol for Laboratory
Equipment
Equipment that has been in contact with zinc carbonate powder should be thoroughly

decontaminated to prevent cross-contamination and exposure.

Objective: To effectively decontaminate laboratory equipment after use with zinc carbonate
powder.

Materials:

Appropriate PPE (safety goggles, nitrile gloves, lab coat)

Mild detergent solution

Water (deionized or distilled, as appropriate for the equipment)

Soft cloths or sponges

Labeled waste container for contaminated cleaning materials

Procedure:

Preparation: a. Ensure the equipment is de-energized and disconnected from any power

sources. b. If applicable, disassemble the equipment to access all contaminated surfaces,

following the manufacturer's instructions.

Gross Decontamination: a. Carefully remove any visible powder residue by gentle brushing

or wiping with a dry cloth. b. Dispose of the cloth in a labeled waste container.
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Wet Decontamination: a. Prepare a solution of mild detergent and water. b. Using a soft cloth

or sponge dampened with the detergent solution, wipe all surfaces of the equipment that

were in contact with the zinc carbonate. c. Pay close attention to crevices and hard-to-reach

areas.

Rinsing: a. Thoroughly rinse the equipment with clean water to remove any detergent

residue. b. If the equipment is sensitive to water, use a cloth dampened with water for

rinsing.

Drying: a. Allow the equipment to air dry completely or dry it with a clean, lint-free cloth.

Final Steps: a. Dispose of all contaminated cleaning materials in a designated waste

container. b. Remove and dispose of PPE. c. Wash hands thoroughly.

Disposal Considerations
All waste containing zinc carbonate, including spilled material and contaminated cleaning

supplies, must be disposed of as hazardous waste in accordance with local, state, and federal

regulations. Do not dispose of zinc carbonate in the regular trash or down the drain.

This technical guide is intended to provide comprehensive safety information for handling zinc
carbonate powder in a laboratory setting. It is imperative that all personnel are trained on

these procedures and have access to the necessary safety equipment. Always consult the

Safety Data Sheet (SDS) for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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